Cas no 1150654-80-0 (Potassium (Thiomorpholin-4-yl)methyltrifluoroborate)

• Product Name: Potassium (Thiomorpholin-4-yl)methyltrifluoroborate
• CAS No: 1150654-80-0
• MF: C₅H₁₀BF₃KNS
• MW: 223.109111309052
• MDL: MFCD10700162
• CID: 856875
• Update Time: 2025-11-01

Potassium (Thiomorpholin-4-yl)methyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• POTASSIUM 4-TRIFLUOROBORATOMETHYLTHIOMORPHOLINE
• Potassium trifluoro(thiomorpholinomethyl)borate
• C5H10BF3NS.K
• POTASSIUM (THIOMORPHOLIN-4-YL)METHYLTRIFLUOROBORATE
• Z7678
• potassium;trifluoro(thiomorpholin-4-ylmethyl)boranuide
• Potassium trifluoro[(thiomorpholin-4-yl)methyl]borate(1-)
• Borate(1-), trifluoro(4-thiomorpholinylmethyl)-, potassium (1:1), (T-4)-
• potassium trifluoro[(thiomorpholin-4-yl)methyl]boranuide
• Borate(1-), trifluoro(4-thiomorpholinylmethyl)-, potassium (1:1)
• Potassium (Thiomorpholin-4-yl)methyltrifluoroborate

• MDL： MFCD10700162
• Inchi： 1S/C5H10BF3NS.K/c7-6(8,9)5-10-1-3-11-4-2-10;/h1-5H2;/q-1;+1
• InChI Key： KCUIXVZONFYNMW-UHFFFAOYSA-N
• SMILES： [K+].S1CCN(CC1)C[B-](F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 128
• Topological Polar Surface Area: 28.5

Additional information on Potassium (Thiomorpholin-4-yl)methyltrifluoroborate

Introduction to Potassium (Thiomorpholin-4-yl)methyltrifluoroborate (CAS No. 1150654-80-0)

Potassium (Thiomorpholin-4-yl)methyltrifluoroborate, with the chemical formula K[C(F₃)₂N(SOCH₂CH₂NH)₁], is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1150654-80-0, represents a unique combination of structural features that make it particularly valuable for various applications. The presence of the trifluoroborate anion and the thiomorpholine moiety contributes to its distinctive chemical properties, which are leveraged in multiple research domains.

The trifluoroborate group, characterized by its highly electronegative fluorine atoms, imparts exceptional stability and reactivity to the compound. This feature is particularly advantageous in the synthesis of fine chemicals and pharmaceutical intermediates, where high selectivity and yield are critical. In contrast, the thiomorpholine ring, a sulfur-containing heterocycle, introduces flexibility and tunability to the molecular structure. This dual functionality makes Potassium (Thiomorpholin-4-yl)methyltrifluoroborate a versatile building block for designing novel molecules with tailored properties.

Recent advancements in medicinal chemistry have highlighted the potential of thiomorpholine derivatives as pharmacophores in drug development. The thiomorpholine scaffold is known for its ability to enhance binding affinity and metabolic stability, making it a preferred choice for medicinal chemists seeking to optimize drug-like properties. The incorporation of the trifluoroborate anion further enhances these attributes by improving solubility and facilitating interactions with biological targets. These characteristics have positioned Potassium (Thiomorpholin-4-yl)methyltrifluoroborate as a promising candidate for further exploration in therapeutic applications.

In materials science, the unique electronic and steric properties of this compound have been exploited in the development of advanced materials. The trifluoroborate anion, with its strong electron-withdrawing effect, can modulate electronic conductivity and optical properties, making it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Additionally, the thiomorpholine ring contributes to molecular packing and intermolecular interactions, which are crucial for designing materials with specific mechanical and thermal properties.

One of the most intriguing aspects of Potassium (Thiomorpholin-4-yl)methyltrifluoroborate is its role in catalysis. The compound has been investigated as a ligand or co-catalyst in various organic transformations, where its ability to stabilize reactive intermediates and facilitate bond formation under mild conditions is highly beneficial. For instance, recent studies have demonstrated its effectiveness in cross-coupling reactions, which are fundamental to constructing complex organic molecules. These findings underscore the compound's potential as a catalyst in synthetic chemistry.

The synthesis of Potassium (Thiomorpholin-4-yl)methyltrifluoroborate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of thiomorpholine derivatives followed by functionalization with a methyl group and subsequent reaction with trifluoromethanesulfonic acid to form the trifluoroborate salt. This synthetic route highlights the compound's complexity but also underscores its accessibility through well-established chemical methodologies.

From a regulatory perspective, Potassium (Thiomorpholin-4-yl)methyltrifluoroborate does not fall under any restricted categories of chemicals, making it easier to handle and transport compared to more regulated compounds. However, researchers must still adhere to standard laboratory practices to ensure safety and efficacy in their applications. The compound's stability under various conditions further reduces concerns related to storage and handling.

The future prospects of Potassium (Thiomorpholin-4-yl)methyltrifluoroborate are vast, particularly as research continues to uncover new applications in pharmaceuticals and materials science. Ongoing studies aim to expand its utility in drug discovery by exploring novel derivatives that exhibit enhanced biological activity. Similarly, in materials science, researchers are investigating its potential in next-generation electronic devices where performance and efficiency are paramount.

In conclusion, Potassium (Thiomorpholin-4-yl)methyltrifluoroborate stands out as a multifunctional compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with its stability and reactivity, make it an invaluable asset for researchers seeking innovative solutions in drug development and advanced materials. As our understanding of its properties continues to grow, so too will its applications, solidifying its role as a cornerstone in modern chemical research.